Cas no 2097884-67-6 (2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide)

• Product Name: 2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide
• CAS No: 2097884-67-6
• MF: C₁₈H₂₂N₄OS
• MW: 342.458482265472
• CID: 5468367
• Update Time: 2025-10-31

2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide
• 2-benzylsulfanyl-N-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]acetamide

• Inchi： 1S/C18H22N4OS/c23-17(14-24-13-15-6-2-1-3-7-15)21-12-16-8-4-11-22(16)18-19-9-5-10-20-18/h1-3,5-7,9-10,16H,4,8,11-14H2,(H,21,23)
• InChI Key： CHQJXDVDITZEHA-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(NCC1CCCN1C1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 342.15143251 g/mol
• Monoisotopic Mass: 342.15143251 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 342.5
• XLogP3: 2.7
• Topological Polar Surface Area: 83.4

Additional information on 2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide

Research Briefing on 2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide (CAS: 2097884-67-6)

In recent years, the compound 2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide (CAS: 2097884-67-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The presence of a benzylsulfanyl group and a pyrimidin-2-yl pyrrolidine moiety suggests its potential as a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties of this compound. One key area of interest is its interaction with enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary in vitro assays have demonstrated that 2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide exhibits inhibitory activity against certain kinases, which are critical regulators of cell signaling. These findings position the compound as a promising candidate for further development in targeted therapies.

The synthesis and optimization of 2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide have also been explored in recent literature. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. Structural modifications, such as the introduction of electron-withdrawing or electron-donating groups, have been investigated to enhance the compound's bioavailability and binding affinity to its targets.

In vivo studies have provided additional insights into the compound's pharmacokinetic profile. Animal models have shown that 2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide exhibits favorable absorption and distribution properties, with moderate plasma half-life and tissue penetration. However, challenges related to metabolic stability and potential off-target effects remain to be addressed in future research.

The therapeutic potential of this compound extends beyond its immediate applications. Its structural versatility allows for the development of derivatives with tailored properties, enabling researchers to explore a broader range of biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(benzylsulfanyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide represents a promising avenue for drug discovery. Its unique chemical structure, combined with its demonstrated biological activity, underscores its potential as a lead compound in the development of novel therapeutics. Continued research efforts will be essential to fully realize its clinical benefits and address existing challenges.